Cas no 2107838-52-6 (2H-Pyran-2-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-)

• Product Name: 2H-Pyran-2-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-
• CAS No: 2107838-52-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5276451
• PubChem ID: 165787452
• Update Time: 2025-05-20

2H-Pyran-2-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-
• 3-amino-2,2-dimethyl-1-(oxan-2-yl)propan-1-ol
• 2107838-52-6
• EN300-684177

• Inchi： 1S/C10H21NO2/c1-10(2,7-11)9(12)8-5-3-4-6-13-8/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： FLOZBCMFLRIEIH-UHFFFAOYSA-N
• SMILES： C1(C(C(C)(C)CN)O)OCCCC1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 315.2±12.0 °C(Predicted)
• pka: 14.41±0.20(Predicted)

Additional information on 2H-Pyran-2-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-

2H-Pyran-2-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-

The compound 2H-Pyran-2-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro- (CAS No. 2107838-52-6) is a versatile organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound belongs to the class of tetrahydropyran derivatives, which are known for their unique chemical properties and structural diversity. The molecule features a tetrahydropyran ring system with a methanol group at the 2-position and an α-substituted aminoalkyl group, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of tetrahydropyran derivatives in drug discovery. For instance, researchers have explored the use of this compound as a building block for developing bioactive molecules with anti-inflammatory and antioxidant properties. The presence of the amino group in the side chain allows for further functionalization, enabling the creation of molecules with enhanced pharmacokinetic profiles. This makes α-(2-amino-1,1-dimethylethyl)tetrahydro-2H-pyran-2-methanol a promising candidate for drug development.

In the agrochemical industry, this compound has been investigated for its role in plant growth regulation. Studies have shown that derivatives of this molecule can act as phytohormones, influencing plant development and stress responses. The ability to modify the side chain provides opportunities for tailoring these effects to specific agricultural needs, offering a sustainable approach to crop management.

From a synthetic perspective, the preparation of α-(2-amino-1,1-dimethylethyl)tetrahydro-2H-pyran-2-methanol involves multi-step reactions that highlight its chemical versatility. Researchers have optimized synthesis pathways to improve yield and purity, ensuring that this compound is accessible for large-scale applications. The use of catalytic asymmetric synthesis has also been explored to produce enantiomerically enriched forms of this molecule, which are crucial for medicinal chemistry.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical studies have revealed key structural features that contribute to its stability and reactivity. These findings are instrumental in guiding future research aimed at exploiting this compound's potential in diverse chemical systems.

In conclusion, α-(2-amino-1,1-dimethylethyl)tetrahydro-2H-pyran-2-methanol (CAS No. 2107838-52-6) stands out as a multifaceted organic molecule with wide-ranging applications. Its structural flexibility and functional substituents make it an invaluable tool in modern organic synthesis. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing scientific and industrial endeavors.